Cas no 16188-61-7 (4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one)

• Product Name: 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one
• CAS No: 16188-61-7
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 161279
• PubChem ID: 65624
• Update Time: 2025-06-09

4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one
• 1(2H)-Phthalazinone,2-[2-(dimethylamino)ethyl]-4-(phenylmethyl)-
• 4-Benzyl-2-(2-dimethylamino-aethyl)-2H-phthalazin-1-on
• 4-Benzyl-2-(2-dimethylamino-ethyl)-1-oxo-1.2-dihydro-phthalazin
• 4-benzyl-2-(2-dimethylamino-ethyl)-2H-phthalazin-1-one
• AC1L23MZ
• AC1Q6E5A
• SureCN30502
• Talastina
• Talastina [INN-Spanish]
• Talastine
• Talastine (INN)
• Talastinum
• Talastinum [INN-Latin]
• Q6578658
• SCHEMBL30502
• 4-benzyl-2-[2-(dimethylamino)ethyl]phthalazin-1-one
• 16188-61-7
• DTXSID20167265
• TALASTINE [MI]
• UNII-49AB2PA48B
• D07399
• 49AB2PA48B
• DB13349
• TALASTINE [WHO-DD]
• Talastine [INN]
• CHEBI:135308
• 4-benzyl-2-(2-dimethylaminoethyl)phthalazin-1-(2H)-one
• 4-Benzyl-2-(2-dimethylaminoethyl)-1(2H)-phthalazinon
• Talastin
• CHEMBL1742439
• 2-(2-(Dimethylamino)ethyl)-4-benzyl-1(2H)phthalazinone
• 4-benzyl-2-[2-(dimethylamino)ethyl]-1,2-dihydrophthalazin-1-one
• TS-09543

• Inchi： 1S/C19H21N3O/c1-21(2)12-13-22-19(23)17-11-7-6-10-16(17)18(20-22)14-15-8-4-3-5-9-15/h3-11H,12-14H2,1-2H3
• InChI Key： LCAAMXMULMCKLJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=NN1CCN(C)C

Computed Properties

• Exact Mass: 307.16863
• Monoisotopic Mass: 343.14514
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.11
• Boiling Point: bp0.3 215-222°
• Flash Point: 236.1°C
• Refractive Index: 1.599
• PSA: 35.91

Additional information on 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one

Introduction to 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one (CAS No. 16188-61-7)

4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 16188-61-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This phthalazine derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one consists of a phthalazine core substituted with a benzyl group at the 4-position and a dimethylaminoethyl chain at the 2-position. This configuration imparts distinct chemical and pharmacological characteristics that have been explored in various research studies. The presence of the nitrogen-rich phthalazine ring system suggests potential interactions with biological targets, which has been a focal point for medicinal chemists seeking novel therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds, particularly those containing phthalazine moieties, due to their demonstrated efficacy in modulating biological pathways. 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Preliminary in vitro studies have indicated that this compound exhibits promising activity against certain targets, warranting further exploration.

The pharmacokinetic profile of 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one is another critical aspect that has been examined. Its solubility, stability, and metabolic pathways are crucial factors determining its suitability for therapeutic applications. Researchers have employed advanced computational methods to predict how this compound might behave within biological systems, aiding in the design of more effective derivatives.

One of the most intriguing aspects of 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one is its potential to serve as a scaffold for drug development. By modifying its structure, scientists aim to enhance its bioavailability, target specificity, and overall efficacy. For instance, appending functional groups or altering the length of the dimethylaminoethyl chain can significantly influence its pharmacological properties. Such modifications are guided by insights from structural biology and pharmacophore modeling.

The synthesis of 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the phthalazine core efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring the purity of the final product.

Recent advancements in analytical chemistry have enabled researchers to characterize 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one with high precision. Techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets at the molecular level.

The potential therapeutic applications of 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one are vast. In oncology research, for example, this compound has shown promise as an inhibitor of kinases involved in tumor growth. Its ability to disrupt signaling pathways critical for cancer cell proliferation makes it an attractive candidate for further development into an anticancer drug.

In addition to oncology, 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one has been investigated for its potential role in treating neurological disorders. The phthalazine ring system is known to interact with neurotransmitter receptors, suggesting that this compound could modulate neuronal activity. Studies are ongoing to explore its effects on conditions such as Alzheimer's disease and Parkinson's disease.

The environmental impact of synthesizing and handling 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one is also a consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or purity. Sustainable practices are increasingly integral to drug development processes.

Collaborative efforts between academia and industry have accelerated the study of 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one. Companies specializing in pharmaceutical research are partnering with universities to conduct preclinical trials and optimize synthetic methodologies. These collaborations aim to bring promising compounds like this one closer to clinical application.

The future directions for research on 4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one include exploring its mechanism of action in greater detail and identifying new analogs with enhanced properties. High-throughput screening techniques are being employed to rapidly test thousands of derivatives for activity against various biological targets. Such approaches can uncover novel lead compounds with improved therapeutic profiles.

In conclusion,4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one (CAS No. 16188-61-7) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Ongoing research continues to uncover new possibilities for this compound across multiple therapeutic areas, underscoring its importance as a subject of scientific investigation.